Cas no 403842-84-2 (1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate)

• Product Name: 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate
• CAS No: 403842-84-2
• MF: C₁₃H₂₃F₃N₂O₃S
• MW: 344.393532991409
• MDL: MFCD06411717
• CID: 925713
• PubChem ID: 253660954
• Update Time: 2025-05-21

1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-octylimidazolium trifluoromet
• 1-Methyl-3-n-octylimidazolium Trifluoromethanesulfonate
• 1-methyl-3-octylimidazol-1-ium,trifluoromethanesulfonate
• 1-Methyl-3-octylimidazolium trifluoromethanesulfonate
• [C8mim][TfO]
• [OMIM][TFMS]
• 1-(n-octyl)-3-methylimidazolium triflate
• 1-(n-octyl)-3-methylimidazolium trifluoromethanesulfonate
• 1-octyl-3-methylimidazol-
• 1-octyl-3-methylimidazolium trifluoromethanesulfonate
• 42471_FLUKA
• 68902_ALDRICH
• 68902_FLUKA
• CTK8E3274
• DSSTox_CID_27922
• DSSTox_GSID_47946
• DSSTox_RID_82675
• Tox21_200708
• 1-Methyl-3-n-octylimidazolium Triflate
• TRA0031507
• M2440
• 1-Methyl-3-octylimidazolium trifluoromethanesulfonate, &
• MFCD06411717
• NCGC00248970-01
• 1H-Imidazolium, 1-methyl-3-octyl-, 1,1,1-trifluoromethanesulfonate (1:1)
• SY057924
• 1-octyl-3-methylimidazolium triflate
• 1-methyl-3-octyl-1H-imidazol-3-ium trifluoromethanesulfonate
• NCGC00258262-01
• DTXSID1047946
• 1-Methyl-3-n-octylimidazoliumTrifluoromethanesulfonate
• CS-W013912
• A873363
• 403842-84-2
• CAS-403842-84-2
• SCHEMBL1331128
• 79MAJ4P5LE
• 1-Methyl-3-octylimidazolium trifluoromethanesulfonate, >=97.0%
• AKOS015912464
• 1-Methyl-3-octylimidazolium triflate
• CHEMBL3186420
• AS-69882
• DTXCID1027922
• D91598
• 1-methyl-3-octylimidazol-1-ium;trifluoromethanesulfonate
• 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate

• MDL： MFCD06411717
• Inchi： 1S/C12H23N2.CHF3O3S/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;2-1(3,4)8(5,6)7/h10-12H,3-9H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： BCVMAYRUJBXMAP-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1)CCCCCCCC

Computed Properties

• Exact Mass: 344.13814826g/mol
• Monoisotopic Mass: 344.13814826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4

Experimental Properties

• Density: 1.14 g/cm3 (20 ºC)
• Melting Point: 5 ºC
• Refractive Index: 1.4420 to 1.4460
• Sensitiveness: Moisture Sensitive

1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate

1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate: A Comprehensive Overview

1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate, identified by the CAS number 403842-84-2, is a compound of significant interest in various scientific and industrial applications. This compound, belonging to the class of imidazolium salts, has garnered attention due to its unique chemical properties and potential uses in fields such as electrochemistry, materials science, and catalysis. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate comprises an imidazolium ring with a methyl group at position 1 and an octyl chain at position 3. The counterion, trifluoromethane sulfonate (CF3SO3−), contributes to the compound's stability and ion exchange properties. This combination of a hydrophobic alkyl chain and a highly stable counterion makes it an ideal candidate for applications requiring both thermal stability and ion mobility.

Recent studies have highlighted the role of imidazolium-based compounds like 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate in the development of advanced materials. For instance, researchers have explored its use in the creation of ionogels—materials that combine the properties of ionic liquids and polymers. These materials are promising for energy storage applications due to their high ionic conductivity and mechanical flexibility.

In terms of synthesis, the compound is typically prepared through a two-step process involving the alkylation of an imidazole derivative followed by quaternization with an appropriate alkylating agent. The use of trifluoromethane sulfonic acid as the counterion ensures high purity and stability of the final product. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs while maintaining high yields.

The application landscape for 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate is rapidly expanding. In electrochemistry, it has been utilized as an electrolyte additive in lithium-ion batteries, enhancing their cycling performance and thermal stability. Additionally, its role as a phase transfer catalyst in organic synthesis has been explored, demonstrating its ability to facilitate reactions between immiscible phases.

Beyond these applications, there is growing interest in using this compound as a building block for functional materials. For example, it has been employed in the fabrication of ion-selective membranes for water desalination processes. Its hydrophobic nature combined with ion-exchange capabilities makes it suitable for separating ions based on size and charge.

In terms of safety considerations, while 1-Methyl-3-octylimidazol-1-ium Trifluoromethane Sulfonate is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its potential to cause skin irritation or eye irritation upon prolonged exposure. Storage in a cool, dry place away from incompatible substances is advised to maintain its stability.

The future outlook for this compound is bright, with ongoing research focusing on enhancing its performance in existing applications and exploring new avenues such as drug delivery systems and sensors. Its unique combination of properties positions it as a versatile tool in modern chemistry and materials science.